Cas no 2279124-49-9 ([(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride)

• Product Name: [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride
• CAS No: 2279124-49-9
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• MDL: MFCD31654407
• CID: 4781382
• Update Time: 2026-02-27

[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride
• (7-Methylimidazo[1,2-a]pyrimidin-2-yl)methanamine hydrochloride

• MDL： MFCD31654407
• Inchi： 1S/C8H10N4.ClH/c1-6-2-3-12-5-7(4-9)11-8(12)10-6;/h2-3,5H,4,9H2,1H3;1H
• InChI Key： YRDTWRDAONMYJV-UHFFFAOYSA-N
• SMILES： Cl.N12C=CC(C)=NC1=NC(CN)=C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Topological Polar Surface Area: 56.2

Additional information on [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride

[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 2279124-49-9, known as [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which are well-known for their biological activity and structural versatility. The imidazo[1,2-a]pyrimidine core is a heterocyclic structure that plays a crucial role in determining the compound's reactivity and functionality.

Recent studies have highlighted the importance of [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride in drug discovery and development. Its structure allows for the incorporation of various functional groups, making it a valuable scaffold for designing bioactive molecules. The methyl group at the 7-position of the imidazo[1,2-a]pyrimidine ring contributes to the compound's stability and enhances its pharmacokinetic properties, which are critical for drug efficacy.

One of the most promising applications of this compound is in the field of oncology. Researchers have explored its potential as an anticancer agent due to its ability to inhibit key enzymes and pathways involved in tumor growth and metastasis. For instance, studies have shown that [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride can selectively target oncogenic kinases, making it a potential candidate for targeted therapy.

In addition to its therapeutic applications, this compound has also been investigated for its role in materials science. The hydrochloride salt form of the compound exhibits unique physical properties that make it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Its ability to form stable crystalline structures has been leveraged in the development of high-performance electronic materials.

The synthesis of [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo[1,2-a]pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the methyl group and amine functionality. Recent advancements in catalysis have enabled more efficient and environmentally friendly synthesis routes for this compound.

From a structural perspective, the imidazo[1,2-a]pyrimidine core provides a rigid framework that facilitates molecular recognition and binding interactions. This property has been exploited in the design of molecular sensors and recognition systems for detecting analytes such as metal ions and small organic molecules.

Furthermore, computational studies have provided valuable insights into the electronic properties of [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, which are essential for understanding its behavior in chemical reactions and biological systems.

In conclusion, [(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]amine hydrochloride is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.